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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B15557927 Get Quote

Quantitative Analysis of Efavirenz and Efavirenz-
¹³C₆ by LC-MS/MS
Application Note

This document provides a detailed protocol for the quantitative analysis of Efavirenz and its

stable isotope-labeled internal standard, Efavirenz-¹³C₆, in human plasma using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is crucial for

therapeutic drug monitoring and pharmacokinetic studies in HIV-infected patients.[1][2][3]

Mass Spectrometry Parameters (MRM Transitions)
The quantification of Efavirenz and its internal standard is achieved using tandem mass

spectrometry in Multiple Reaction Monitoring (MRM) mode. Both positive and negative

ionization modes have been successfully applied.

Negative Ionization Mode:

A highly sensitive method utilizes negative electrospray ionization (ESI) for the detection of

Efavirenz and Efavirenz-¹³C₆.[1][2][3][4] The precursor-to-fragment transitions are optimized for

maximum signal intensity.[1][2][4]
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Analyte Precursor Ion (m/z) Product Ion (m/z) Ionization Mode

Efavirenz 314.20 243.90 Negative

Efavirenz-¹³C₆ 320.20 249.90 Negative

Positive Ionization Mode:

Alternatively, positive ESI can be employed for the analysis of Efavirenz. This approach may

use a different internal standard, such as Efavirenz-d5.

Analyte Precursor Ion (m/z) Product Ion (m/z) Ionization Mode

Efavirenz 316 244 (Quantifier) Positive

Efavirenz 316 232 (Qualifier) Positive

Efavirenz-d5 321 246 Positive

Optimized Mass Spectrometer Settings (Negative
Ionization)
For optimal performance in negative ionization mode, the following mass spectrometer

parameters have been established[1][2]:

Parameter Efavirenz Efavirenz-¹³C₆

Declustering Potential (DP) -55.40 V -53.24 V

Entrance Potential (EP) -7.0 V -10 V

Collision Energy (CE) -25.3 eV -25.11 eV

Collision Cell Exit Potential

(CXP)
-4.64 V -4.39 V

General Mass Spectrometer Working Parameters:[1][2]

Collision Activated Dissociation (CAD) Gas: Medium
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Curtain Gas: 35 psi

Nebulizer Gas (Gas 1): 50 psi

Heater Gas (Gas 2): 30 psi

Source Temperature: 550°C

Dwell Time: 250 ms

Experimental Protocol: Quantification in Human
Plasma
This protocol outlines a validated method for the determination of Efavirenz in human plasma.

[1][2][3]

3.1. Materials and Reagents:

Efavirenz and Efavirenz-¹³C₆ analytical standards

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (drug-free)

3.2. Sample Preparation: The protocol employs a simple and efficient protein precipitation

method.[1][2][3][4]

To 50 µL of human plasma in a microcentrifuge tube, add the internal standard (Efavirenz-

¹³C₆).

Precipitate the plasma proteins by adding a suitable volume of acetonitrile.

Vortex the mixture thoroughly.
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Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant and dilute it with an equal volume of water.[1][2][3]

Inject the final solution into the LC-MS/MS system.

3.3. Liquid Chromatography Conditions: A gradient elution program is used to separate

Efavirenz from endogenous plasma components.[1][2][3]

Parameter Value

HPLC Column C18 column (e.g., Agilent Poroshell C18)[5]

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.3 mL/min

Total Run Time 5 minutes

Retention Time
Approximately 2.6 minutes for both Efavirenz

and Efavirenz-¹³C₆

3.4. Calibration and Quality Control:

Prepare calibration standards by spiking known concentrations of Efavirenz into drug-free

human plasma. A typical calibration range is 1.0–2,500 ng/mL.[1][2][3]

Prepare quality control (QC) samples at low, medium, and high concentrations to assess the

accuracy and precision of the method.[1]

Workflow Diagram
The following diagram illustrates the key steps in the analytical workflow for the quantification of

Efavirenz.
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Analytical Workflow for Efavirenz Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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